Cas no 55027-90-2 (2,3-dimethyl-5,6,8,9-tetrahydro-7H-benzo[7]annulen-7-one)

• Product Name: 2,3-dimethyl-5,6,8,9-tetrahydro-7H-benzo[7]annulen-7-one
• CAS No: 55027-90-2
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 1591274
• PubChem ID: 143239
• Update Time: 2025-04-21

2,3-dimethyl-5,6,8,9-tetrahydro-7H-benzo[7]annulen-7-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-5,6,8,9-tetrahydro-7H-benzo[7]annulen-7-one
• 55027-90-2
• 7H-Benzocyclohept-7-one,2,3-dimethyl-
• DTXSID90203563

• Inchi： 1S/C13H16O/c1-9-7-11-3-5-13(14)6-4-12(11)8-10(9)2/h7-8H,3-6H2,1-2H3
• InChI Key： CXCATVOZSHFPSU-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C)C(C)=CC=2CC1

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.028
• Boiling Point: 321.8°C at 760 mmHg
• Flash Point: 137.7°C
• Refractive Index: 1.539
• PSA: 17.07